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Compound of Interest

3,3"-Disulfanediylbis(pyridin-2-
Compound Name:
amine)

Cat. No.: B174525

An In-depth Technical Guide to 3,3'-
Disulfanediylbis(pyridin-2-amine)
CAS Number: 125209-79-2

Molecular Formula: C1oH10N4S2

Molecular Weight: 250.34 g/mol

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential applications of 3,3'-Disulfanediylbis(pyridin-2-amine). The
information is intended for researchers, scientists, and drug development professionals.

Physicochemical Properties

Experimentally determined physicochemical data for 3,3'-Disulfanediylbis(pyridin-2-amine) is
limited in publicly available literature. The following table summarizes predicted properties from
computational models.
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Property Value Source

Boiling Point 430.6 £ 45.0 °C at 760 mmHg Predicted

Density 1.5+0.1 g/cm?3 Predicted

logP 3.21 Predicted

Storage Temperature 2-8°C [1]
Synthesis

The primary synthetic route to 3,3'-Disulfanediylbis(pyridin-2-amine) involves the oxidation
of its precursor, 2-amino-3-mercaptopyridine (also known as 2-aminopyridine-3-thiol).

Proposed Synthesis Workflow

The synthesis is a straightforward oxidation reaction where a disulfide bond is formed between
two molecules of the starting thiol.

Reactants

2-Amino-3-mercaptopyridine

Oxidizing Agent (e.g., air, H202, I2)

Reaction

Oxidation
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Caption: Proposed synthesis of 3,3'-Disulfanediylbis(pyridin-2-amine).

Experimental Protocol (Hypothesized)

While a specific protocol for this exact compound is not readily available, a general procedure
for the oxidation of thiols to disulfides can be adapted.

Materials:

2-Amino-3-mercaptopyridine

Suitable solvent (e.g., ethanol, methanol, or a buffered aqueous solution)

Oxidizing agent (e.g., hydrogen peroxide, iodine, or atmospheric oxygen)

Base (optional, to facilitate deprotonation of the thiol)

Procedure:

Dissolve 2-amino-3-mercaptopyridine in the chosen solvent.

» Slowly add the oxidizing agent to the solution while stirring. The reaction progress can be
monitored by thin-layer chromatography (TLC).

e If using atmospheric oxygen, the solution may be stirred vigorously in an open flask,
potentially with the addition of a catalytic amount of a base.

o Once the reaction is complete, the solvent is removed under reduced pressure.

e The crude product is then purified, typically by recrystallization or column chromatography, to
yield pure 3,3'-Disulfanediylbis(pyridin-2-amine).

Spectroscopic Analysis (Predicted)

Detailed experimental spectra for 3,3'-Disulfanediylbis(pyridin-2-amine) are not available.
The following are predicted characteristics based on the functional groups present in the
molecule.
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'H NMR Spectroscopy

The proton NMR spectrum is expected to show signals corresponding to the aromatic protons
on the pyridine rings and the amine protons. The chemical shifts of the pyridine protons will be
influenced by the positions of the amino and disulfide groups. The amine protons will likely
appear as a broad singlet.

3C NMR Spectroscopy

The carbon NMR spectrum will display signals for the ten carbon atoms in the molecule. The
carbons attached to the nitrogen and sulfur atoms will be deshielded and appear at a lower
field.

Infrared (IR) Spectroscopy

Key IR absorption bands are expected for the N-H stretching of the primary amine (typically two
bands in the 3500-3300 cm~1 region), C-N stretching, and aromatic C-H and C=C stretching
vibrations. The S-S disulfide bond stretching is typically weak and may be difficult to observe.

Mass Spectrometry

The mass spectrum should show a molecular ion peak (M*) corresponding to the molecular
weight of the compound (250.34 g/mol ). Fragmentation patterns would likely involve cleavage
of the disulfide bond and fragmentation of the pyridine rings.

Potential Biological Activity and Applications

While no specific biological studies have been published for 3,3'-Disulfanediylbis(pyridin-2-
amine), the aminopyridine and disulfide moieties are present in various biologically active
molecules.

Relationship to Known Bioactive Scaffolds
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Caption: Potential biological relevance of the title compound.
o Aminopyridines are a class of compounds with a wide range of pharmacological activities.

» Pyridine disulfide compounds have been investigated for their antimicrobial and anticancer
properties.[2] Some pyridine-N-oxide disulfides isolated from natural sources have shown
potent activity against various bacteria, including methicillin-resistant Staphylococcus aureus
(MRSA).[1]

e The disulfide bond can be a target for cellular redox systems, such as the thioredoxin
system, which is often upregulated in cancer cells. Inhibition of this system can lead to
increased oxidative stress and apoptosis in cancer cells.[2]

Given these precedents, 3,3'-Disulfanediylbis(pyridin-2-amine) is a candidate for
investigation in antimicrobial and anticancer drug discovery programs. Its symmetrical structure
and the presence of two aminopyridine units could lead to interesting binding properties with
biological targets. Further research is warranted to synthesize and evaluate the biological
activities of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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